Cas no 688336-28-9 (2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 688336-28-9
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6176786
• PubChem ID: 4676614
• Update Time: 2025-09-23

2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• 688336-28-9
• 2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• 2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
• AKOS002045681
• 2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• F0599-0328

• Inchi： 1S/C20H21N3O3S/c1-3-26-18-10-6-16(7-11-18)23-13-12-21-20(23)27-14-19(24)22-15-4-8-17(25-2)9-5-15/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key： IXJZQRWRLYFYQF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NC=CN1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 688336-28-9 and Product Name: 2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

The compound in question, identified by the CAS number 688336-28-9, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. Its chemical structure, featuring a 1H-imidazol-2-ylsulfanyl moiety linked to a 4-ethoxyphenyl group and an N-(4-methoxyphenyl)acetamide moiety, positions it as a versatile scaffold for drug discovery. This introduction delves into the compound's structural characteristics, its potential biological activities, and its relevance to contemporary research advancements.

The molecular framework of this compound is characterized by its intricate connectivity and functional groups. The presence of the 1H-imidazol-2-ylsulfanyl group introduces a sulfur atom into the core structure, which is often associated with enhanced binding affinity and selectivity in drug molecules. This sulfur-rich moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor interaction. The 4-ethoxyphenyl group contributes to the compound's lipophilicity, aiding in membrane permeability and thus influencing its pharmacokinetic properties. Additionally, the N-(4-methoxyphenyl)acetamide moiety adds another layer of complexity, potentially enhancing solubility and metabolic stability.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. The 1H-imidazol-2-ylsulfanyl scaffold, in particular, has shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. Studies have demonstrated that this moiety can interact with target proteins through hydrogen bonding and hydrophobic interactions, leading to potent inhibitory effects. For instance, research has highlighted its potential in disrupting bacterial biofilms by interfering with key bacterial enzymes involved in cell wall synthesis.

The 4-ethoxyphenyl group further enhances the compound's pharmacological profile by contributing to its binding affinity for specific receptors. This group has been implicated in the activity of several therapeutic agents, including those targeting central nervous system disorders. The combination of these features makes this compound a promising candidate for further exploration in drug development.

Moreover, the N-(4-methoxyphenyl)acetamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Acetamide derivatives are known for their improved solubility and bioavailability, which are critical factors in determining a drug's efficacy. The methoxy group on the phenyl ring adds another layer of functional diversity, potentially influencing metabolic pathways and enhancing target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with biological targets. These studies suggest that the 1H-imidazol-2-ylsulfanyl group may bind to enzymes involved in inflammatory pathways, while the 4-ethoxyphenyl group could interact with receptors mediating pain perception. The combined effect of these interactions could lead to novel therapeutic applications.

Preclinical studies have also provided insights into the potential therapeutic applications of this compound. In vitro experiments have shown that it exhibits inhibitory activity against several enzymes associated with cancer progression. The 1H-imidazol-2-ylsulfanyl moiety appears to be particularly effective in disrupting signaling pathways that promote tumor growth. Additionally, the compound has demonstrated anti-inflammatory properties by modulating key cytokine production pathways.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability. The presence of the N-(4-methoxyphenyl)acetamide moiety appears to contribute significantly to its solubility, which is essential for achieving therapeutic concentrations at target sites. Further studies are needed to optimize dosing regimens and minimize potential side effects.

Future research directions include exploring synthetic modifications to enhance the compound's potency and selectivity. By fine-tuning the functional groups present in its structure, researchers aim to develop derivatives with improved pharmacological profiles. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets at a molecular level.

The development of novel therapeutic agents remains a cornerstone of modern medicine, and compounds like this one hold significant promise for addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms, molecules such as this will play an increasingly important role in shaping future treatment strategies.